Cas no 3437-30-7 (3,3-Dimethylpyrrolidine)

3,3-Dimethylpyrrolidine Properties

Names and Identifiers

• 3,3-Dimethylpyrrolidine
• C6H13N
• pyrrolidine, 3,3-dimethyl-
• 3,3-Dimethyl-pyrrolidin
• 3,3-Dimethyl-pyrrolidine
• 3,3-dimethylpyrrolidine(SALTDATA: FREE)
• PYRROLIDINE,3,3-DIMETHYL
• 3,3-dimethylpyrrolidine
• A849557
• MFCD09864370
• F2148-0037
• 3437-30-7
• STL429762
• AM20090533
• SY065146
• DTXSID40565921
• 3,3-dimethylpyrrolidine, AldrichCPR
• PB14755
• EN300-93938
• J-511091
• AKOS005174161
• Pyrrolidine, 3,3-dimethyl
• ALBB-013349
• Pyrrolidine, 3,3-dimethyl-, hydrochloride
• +Expand

• MDL： MFCD09864370
• InChIKey： XBQNZPDIRJPFAI-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H13N/c1-6(2)3-4-7-5-6/h7H,3-5H2,1-2H3
• SMILES： CC1(C)CCNC1

Computed Properties

• Exact Mass: 99.10480
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 99.104799419g/mol
• Heavy Atom Count: 7
• Complexity: 66.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• LogP: 1.33470
• PSA: 12.03000
• Refractive Index: 1.419
• Boiling Point: 107.406°C at 760 mmHg
• Flash Point: 5.478°C
• Density: 0.805

3,3-Dimethylpyrrolidine Security Information

• Dangerous goods sign： Xi
• Risk Phrases： 22

3,3-Dimethylpyrrolidine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%